Copper-catalyzed direct oxidative annulation of N-iminopyridinium ylides with terminal alkynes using O2 as oxidant†‡
Chemical Communications Pub Date: 2012-06-29 DOI: 10.1039/C2CC33706A
Abstract
The aerobic direct dehydrogenative annulation of N-iminopyridinium ylides with terminal alkynes leading to pyrazolo[1,5-a]pyridine derivatives has been developed.

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